Cas no 1261476-45-2 (3-Bromo-5-(difluoromethyl)benzyl bromide)

• Product Name: 3-Bromo-5-(difluoromethyl)benzyl bromide
• CAS No: 1261476-45-2
• MF: C₈H₆Br₂F₂
• MW: 299.938047885895
• CID: 4986159
• Update Time: 2023-08-24

3-Bromo-5-(difluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)benzyl bromide

• Inchi： 1S/C8H6Br2F2/c9-4-5-1-6(8(11)12)3-7(10)2-5/h1-3,8H,4H2
• InChI Key： CTCULAYIHDSLFE-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 3.8
• Topological Polar Surface Area: 0